molecular formula C12H10O3 B8808865 1-(Benzofuran-5-yl)cyclopropanecarboxylic acid

1-(Benzofuran-5-yl)cyclopropanecarboxylic acid

Cat. No. B8808865
M. Wt: 202.21 g/mol
InChI Key: RRWKJVZZARHFPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Benzofuran-5-yl)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C12H10O3 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Benzofuran-5-yl)cyclopropanecarboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Benzofuran-5-yl)cyclopropanecarboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(Benzofuran-5-yl)cyclopropanecarboxylic acid

Molecular Formula

C12H10O3

Molecular Weight

202.21 g/mol

IUPAC Name

1-(1-benzofuran-5-yl)cyclopropane-1-carboxylic acid

InChI

InChI=1S/C12H10O3/c13-11(14)12(4-5-12)9-1-2-10-8(7-9)3-6-15-10/h1-3,6-7H,4-5H2,(H,13,14)

InChI Key

RRWKJVZZARHFPB-UHFFFAOYSA-N

Canonical SMILES

C1CC1(C2=CC3=C(C=C2)OC=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of crude 1-[4-(2,2-diethoxy-ethoxy)-phenyl]-cyclopropanecarboxylic acid (20 g, ˜65 mmol) in xylene (100 mL) was added PPA (22.2 g, 64.9 mmol) at room temperature. The mixture was heated at reflux (140° C.) for 1 hour before it was cooled to room temperature and decanted from the PPA. The solvent was evaporated under vacuum to obtain the crude product, which was purified by preparative HPLC to provide 1-(benzofuran-5-yl)cyclopropanecarboxylic acid (1.5 g, 5%). 1H NMR (400 MHz, DMSO-d6) δ 12.25 (br s, 1H), 7.95 (d, J=2.8 Hz, 1H), 7.56 (d, J=2.0 Hz, 1H), 7.47 (d, J=11.6 Hz, 1H), 7.25 (dd, J=2.4, 11.2 Hz, 1H), 6.89 (d, J=1.6 Hz, 1H), 1.47-1.44 (m, 2H), 1.17-1.14 (m, 2H).
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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